Cas no 748746-28-3 (METHYL 3-AMINO-4,4,4-TRIFLUOROBUTYRATE)

• Product Name: METHYL 3-AMINO-4,4,4-TRIFLUOROBUTYRATE
• CAS No: 748746-28-3
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• MDL: MFCD09265033
• CID: 561162
• PubChem ID: 10855938
• Update Time: 2024-10-27

METHYL 3-AMINO-4,4,4-TRIFLUOROBUTYRATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-AMINO-4,4,4-TRIFLUOROBUTYRATE
• METHYL 3-AMINO-4,4,4-TRIFLUOROBUTANOATE
• DTXSID60445993
• Methyl 3-amino-4,4,4-trifluorobutyrate, 95%
• SCHEMBL15671106
• MFCD09265033
• EN300-866830
• FT-0741836
• YOBIFUUUJYCCFN-UHFFFAOYSA-N
• methyl3-amino-4,4,4-trifluorobutanoate
• AKOS022710883
• Methyl 3-amino-4,4,4-trifluoro-butanoate
• 748746-28-3
• DB-074894

• MDL： MFCD09265033
• Inchi： 1S/C5H8F3NO2/c1-11-4(10)2-3(9)5(6,7)8/h3H,2,9H2,1H3
• InChI Key： YOBIFUUUJYCCFN-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OC)N)(F)F

Computed Properties

• Exact Mass: 171.05100
• Monoisotopic Mass: 171.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.293 g/mL at 25 °C
• Boiling Point: 50 °C/1 mmHg
• Refractive Index: n20/D 1.378
• PSA: 52.32000
• LogP: 1.13940

METHYL 3-AMINO-4,4,4-TRIFLUOROBUTYRATE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H319-H334-H335
• Warning Statement： P261-P305+P351+P338-P342+P311
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Safety Term：26-36/37
• Risk Phrases：R36/37/38; R43
• Storage Condition：2-8°C